Cas no 197244-11-4 (Benzenepropanoic acid, a,b-dihydroxy-3,4-bis(phenylmethoxy)-, methyl ester, (aR,bR)-)

• Product Name: Benzenepropanoic acid, a,b-dihydroxy-3,4-bis(phenylmethoxy)-, methyl ester, (aR,bR)-
• CAS No: 197244-11-4
• MF: C₂₄H₂₄O₆
• MW: 408.443767547607
• CID: 117074
• PubChem ID: 27281623
• Update Time: 2025-04-18

Benzenepropanoic acid, a,b-dihydroxy-3,4-bis(phenylmethoxy)-, methyl ester, (aR,bR)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a,b-dihydroxy-3,4-bis(phenylmethoxy)-, methyl ester, (aR,bR)-
• methyl (2R,3R)-3-[3,4-bis(phenylmethoxy)phenyl]-2,3-dihydroxypropanoate
• (2R,3R)-3-(3,4-Bis-benzyloxy-phenyl)-2,3-dihydroxy-propionic acid methyl ester
• Benzenepropanoic acid,a,b-dihydroxy-3,4-bis(phenylmethoxy)-,methyl ester,(aR,bR)
• Benzenepropanoicacid,a,b-dihydroxy-3,4-bis(phenylmethoxy)-,methyl ester,[R-(R*,R*)]-(9CI)
• Methyl (2R,3R)-3-[3,4-bis(benzyloxy)phenyl]-2,3-dihydroxypropanoate
• DTXSID30650638
• 197244-11-4

• Inchi： 1S/C24H24O6/c1-28-24(27)23(26)22(25)19-12-13-20(29-15-17-8-4-2-5-9-17)21(14-19)30-16-18-10-6-3-7-11-18/h2-14,22-23,25-26H,15-16H2,1H3/t22-,23-/m1/s1
• InChI Key： XKHNPJQJVNNUTB-DHIUTWEWSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=CC(=C1)[C@H]([C@H](C(=O)OC)O)O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 408.15700
• Monoisotopic Mass: 408.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.22000
• LogP: 3.41190